The synthesis and study of doped semiconducting nanomaterials have drawn great importance to researchers over the last few years. In the present study, we premeditated the structural, morphological and optical properties of gadolinium-doped zinc oxide (GZO) nanomaterials. The GZO powders were synthesized by modified solvothermal method by doping with Gd at 80 °C and characterized by XRD, FTIR, UV–Vis, SEM–EDX, TEM, SAED and HRTEM. The GZO with 5% doping of Gd exhibited maximum diffraction peak intensity. The XRD results exhibited that the crystallite size of Gd-doped ZnO nanomaterials was varied with Gd doping. The size of crystals first decreased then increased (50, 39 and 44 nm) with increasing the percentage of Gd from 5 to 15%, demonstrating the propensity of considerable grain growth in the nanomaterials due to doping of a high percentage of Gd. The morphology displayed by SEM and TEM micrographs is almost the same as irregular spherical shapes and small tiny particles on the surface of ZnO, which twisted into larger spherical ones with increasing Gd percentage. The optical band gap ranges from 2.87 to 2.93 eV with increasing the doping concentration of Gd, which reflects that the optical properties are affected by the doping of Gd.

Ni0.65Zn0.35AlxFe2−xO4 that has been synthesized using a solution-gelation method and calcined at 600 °C for 4 h was characterized using X-ray diffraction (XRD), Fourier transform infrared (FTIR) spectroscopy, scanning electron microscopy (SEM), and transmission electron microscopy (TEM). A single-phase cubic spinel structure belonging to the Fd-3 m space group was confirmed by Rietveld refinement. The cation distribution that was anticipated using the XRD data deviated from the preferential occupancy, and the results of the magnetization analysis supported this. The two absorption bands in the FTIR spectra corresponding to the tetrahedral and octahedral sites further support the establishment of the ferrite skeleton. Al3+ doping was found to have a considerable impact on the Debye temperature, bulk modulus, and stiffness modulus measured using FTIR data. Interatomic bonding became stronger, increasing elastic moduli. The morphology was examined using SEM, whose results showed a cluster of grains. Additionally, spherical nanoparticles with an average size of 28 nm were visible in the TEM image, which is in good agreement with the crystallite size given by the Williamson-Hall method. The Mössbauer analysis and M–H data showed a soft magnetic behavior with coercivity fluctuation. According to Arrhenius plots, all samples displayed a semiconducting characteristic. With Al3+ doping, dielectric studies revealed a declining trend.

g-C3N4/Bi2Fe4O9 composite photocatalysts were prepared by the mechanica mixing-calcination method. The heterojunction structure formed by the composite of the two materials made it difficult for photogenerated electrons and holes to reunite and improved the degradation rate of RhB. At 60 min, the adsorption rate of 25%-g-C3N4/Bi2Fe4O9 was higher than that of Bi2Fe4O9 and g-C3N4, and the adsorption rate reached 33.33%. At 240 min, 25%-g-C3N4/Bi2Fe4O9 photocatalytic degradation efficiency of 10 mg/L RhB was good, reaching to 87.59%. The reaction rate constant was 0.00674 min−1, which was 2.53 times and 2.32 times that of Bi2Fe4O9 and g-C3N4. Superoxide radical (O2−·) and ·OH were the main active components in the dye degradation process.

Epoxy adhesives are one of the polymers used as high-performance matrix in adhesives. However, the high brittleness and low toughness of epoxy adhesives are critical challenges during their service in structural applications due to their high-crosslinking degree. The lack of appropriate high-temperature thermal stability is another drawback of these valuable materials. This study addressed the effect of hybrid reinforcement comprising zirconium oxide nanoparticles (NPs), phenolic resin (resol type), and poly (butyl acrylate-block-styrene) copolymer (BCP) on mechanical, adhesion, thermal, and morphological properties of the epoxy adhesive. Mechanical properties, thermal stability, and microstructure of the epoxy adhesive was assessed using tensile test, TGA, and FESEM tests, respectively. The adhesion features of the formulated adhesive were evaluated in lap joint bonding of an aluminum to aluminum. A new approach was developed to design advanced adhesives with high mechanical, adhesion, and thermal properties by adding hybrid additives. Based on the tensile test results, adding 5 phr of zirconium oxide nanoparticles to the epoxy adhesive increased the tensile strength, modulus, and the toughness of the dumbbell-shaped samples by 69, 33 and 175% compared to the neat epoxy adhesive, respectively. Furthermore, the sample containing 10 phr phenolic resin, 5 phr zirconia NPs, and 2.5 phr block copolymer exhibited the highest improvement (420%) in the shear strength in the single lap joint increment compared to pure epoxy, reflecting the synergistic impact of these compounds at the mentioned percentage. The TGA results indicated the highest initial degradation temperature in the sample containing 5 phr zirconia NPs which was 54.4 °C higher than that of the pure epoxy. The images of the fracture surface of the optimal samples in the tensile test showed the cavitation, shear band formation, crack deviation, and crack tip blunting as major mechanisms in the toughness enhancement of the samples.Graphical Abstract

Interaction between acrolein molecule and pristine, (Al/Si/Ge)-doped B11N12 nanocage has been performed by density functional theory at PBEPBE/6–311 + G (d, p) level of theory in gas environment. Total and partial density of states, HOMO–LUMO distributions, adsorption and gap energies, and thermodynamic properties were computed for studied structures. Based on the present theoretical results, this adsorption process can effectively modify the electrical conductivity (ΔEg = 75.95%) of the nanocage with − 18.65 kcal.mol−1 calculated for adsorption energy relevant to the most stable configuration C3H4O/B12N12 (S1) which suggests potential application of this nanocluster as a great sensor in detection of acrolein molecule avoiding the necessity of doping or functionalizing.

The preparation of polymer-metal complex is an effective way to achieve the bifunctionality of polymer and metal. In this study, temperature-sensitive polymer was synthesized from triethylene glycol methyl ether methacrylate (MEO2MA) and methacrylic acid N-hydroxysuccinimide ester (NMS) monomers via reversible addition-fragmentation chain transfer (RAFT) polymerization. 6-Aminohexanoic acid was introduced into the temperature-sensitive polymer using an activated ester strategy to obtain branched carboxyl-containing polymers. The carboxyl group in the polymer was coordinated with Fe(III), resulting in temperature-sensitive polymer-based iron complexes. The obtained iron complexes were used as homogeneous catalysts in the Fenton oxidation. Where, 97% and 96% decolorization of rhodamine B (RhB) and methylene blue (MB) could be achieved within 2 h for P(COOH10-co-MEO2MA41)-Fe3+, and the catalytic activities increased with the increase of the COOH content of polymer. In addition, the recycling of the catalyst can be achieved by the heating-centrifugal precipitation method using the temperature-sensitive nature of the polymer.Graphical Abstract

Activated trivalent lanthanide (Eu3+) inorganic nanoparticles were regarded as the best possible alternative to conventional molecular bio probes and highly appropriate for use as sensitive time-resolved PL bio probes for bio-detection. Because of their strong photochemical stability, unique crisp emission lines, and high quantum efficiencies, rare-earth-based nanomaterials are the most utilized luminous materials. Furthermore, the coupling of vibrational modes of other molecules over the surface of the rare earth nanoparticles and other surface imperfections causes emission quenching. One potential strategy for preventing or minimizing these effects is to use a passivation agent that interacts with the surface of the nanoparticles. This study focuses on the passivation of tri-octyl phosphine oxide (TOPO) with europium oxide to form in-situ hydrophobic TOPO shell europium oxide nanoparticles for improving the physical, chemical, and optical properties of Eu3+ ions. The Eu:TOPO ratio of the nanoparticle was optimized for effective photoluminescence and particle crystallinity by photoluminescence spectroscopy and XRD analysis. The controlled size and shape of the material were analyzed by FESEM and EDS studies. Further, the XPS, Raman spectroscopy, and 1H-NMR studies examined the incorporation of TOPO with europium oxide nanoparticles. The optical properties of the TOPO-capped europium oxide nanoparticles were evaluated by UV-Vis DRS and time-resolved fluorescence spectroscopy. Thus, this study is based on the efficiency of varied TOPO capping ratios with synthesized europium oxide nanoparticles in generating a size-regulated, highly stable, and effective luminous material with a higher quantum yield than europium oxide.

In this paper, a new La(III) ion-imprinted polymer La(III)-IIP was prepared by imprinting polymerization method, using methacrylic acid as the functional monomer and alkylated mesoporous silica as the carrier. La(III)-IIP was characterized by FTIR and SEM techniques. The material was also used to capture La3+ in low concentration wastewater, and the structural morphology as well as the elemental composition of the material were characterized and analyzed. In addition, based on the characterization and experimental data, the adsorption type of La(III) and the possible adsorption mechanism of the material were further analyzed, and finally, the selective adsorption of lanthanum and the regeneration performance of the material were investigated.

Herein, we report the fabrication of Cadmium oxide/Nickel oxide (CdO/NiO) nanocomposite, pure CdO and NiO nanoparticles (NPs) using an eggshell membrane (ESM) as a bio template by combustion method. The structural (X-ray diffraction, XPS and FTIR), optical (UV–Visible spectroscopy), morphological (SEM with EDS), magnetic (VSM), antimicrobial, and cytotoxicity assay were studied. The formation of CdO/NiO-ESM nanocomposite was acknowledged by the existence of cubic peaks related to CdO-ESM and NiO-ESM NPs in the X-ray diffractogram. The average crystallite size was calculated using the Scherrer formula and is found to be 45.42 nm, 19.47 nm, 34.16 nm and 24.82 nm for CdO-ESM, NiO-ESM, CdO in CdO/NiO-ESM and NiO in CdO/NiO-ESM respectively. A band gap of (2 eV) was observed for the nanocomposite which stands between CdO-ESM (1.83 eV) and NiO-ESM (3.72 eV). Characteristic functional groups present were analyzed by FTIR spectra. VSM analysis confirms the presence of room ferromagnetism in CdO/NiO-ESM nanocomposite. The antibacterial efficacy of grown samples was tested against four bacterial species (Escherichia coli, Klebsiella pnuemoniae, Staphylococcus aureus and Bacillus subtilis) and within the mentioned bacterial species CdO/NiO-ESM showed the highest bactericidal activity against S. aureus with a zone of inhibition of 32 ± 0.39 and 35 ± 0.18 mm at 75 µg/mL and 100 µg/mL respectively. Furthermore, the synthesized samples were screened for anticancer activity against the HepG2 cell line (MTT assay). The nanocomposite performs significant cytotoxic activity (IC50 = 74.81 µg/mL).

The recent advancements in thin film photovoltaic technologies have spurred the demand for raw materials that are abundant and non-toxic. This need has prompted the investigation of Cu2AlSnS4 (CATS) thin films synthesized through the single source Vacuum Thermal Evaporation process and the impact of substrate type on their quality. In this study, various nonconductive substrates were used. The resulting samples were analyzed using various techniques to evaluate their structural, morphological, and optical characteristics. The films produced showed high quality and desirable morphology. Among the substrates used, the film deposited on ITO exhibited the best crystallinity based on the structural analysis. Additionally, the average grain size, as determined and was found to be 281.09 nm. The surface roughness of the ITO-deposited film was to be 8.25 nm through atomic force microscopy measurements. X-ray photoelectron spectroscopy analysis indicated that the samples contained nearly all the necessary components. An ideal band gap of 1.55 eV was observed for the ITO-deposited film based on optical analysis, which also showed a maximum absorption coefficient of 104 cm−1 in the visible region. These findings suggest that the fabricated CATS films are suitable for use as absorber layers in solar cells.